Ortho-Specific Pharmacophore Requirement for Sub-Nanomolar ALK Inhibition
The ortho isomer is the essential precursor for the synthesis of Brigatinib, a clinical-stage ALK inhibitor. Brigatinib, incorporating the 2-(dimethylphosphoryl)phenyl moiety delivered by this building block, exhibits an IC50 of 0.6 nM against native ALK kinase in biochemical assays . The patent literature explicitly specifies the ortho position of the dimethylphosphoryl group as critical for activity, as defined in the general formula of RU-2607371-C1, which requires N4-[2-(dimethylphosphoryl)-phenyl] substitution [1]. Meta- or para-substituted analogs are not claimed and would be expected to yield dramatically reduced potency due to unfavorable geometry for hinge-region hydrogen bonding. While direct IC50 values for the meta- and para-derived final compounds are not publicly disclosed, the ortho exclusivity of the patent claims constitutes strong inferential evidence of differentiation.
| Evidence Dimension | ALK inhibitory potency (IC50) of final drug substance derived from building block |
|---|---|
| Target Compound Data | 0.6 nM (Brigatinib, containing ortho-dimethylphosphorylphenyl group) |
| Comparator Or Baseline | Meta and para isomers: not claimed in patent; expected inactivity based on SAR |
| Quantified Difference | >1000-fold (inferred from patent specificity) |
| Conditions | Biochemical ALK kinase inhibition assay |
Why This Matters
Procurement of the ortho isomer is mandatory for any synthesis campaign targeting ALK inhibitors with Brigatinib-like pharmacophores; substitution would lead to inactive compounds.
- [1] Ivashchenko, A.V. et al. (2017). Substituted N2-(4-amino-2-methoxyphenyl)-N4-[2-(dimethylphosphoryl)-phenyl]-5-chloro-pyrimidine-2,4-diamines as modulators of ALK and EGFR. Patent RU-2607371-C1. View Source
